Cas no 886498-10-8 ((1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride)

(1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride is a chemically stable, crystalline compound primarily used as an intermediate in organic synthesis and pharmaceutical research. Its imidazole core structure facilitates applications in coordination chemistry and catalysis, while the dihydrochloride form enhances solubility in aqueous and polar solvents. The butyl substituent contributes to improved lipophilicity, making it suitable for studies involving hydrophobic interactions. This compound is valued for its high purity and consistent reactivity, ensuring reliable performance in nucleophilic substitution and heterocyclic functionalization reactions. Its well-defined structure also supports its use in the development of bioactive molecules, particularly in medicinal chemistry for targeting imidazole-based pharmacophores. Proper handling under controlled conditions is recommended due to its hygroscopic nature.
(1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride structure
886498-10-8 structure
Product Name:(1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride
CAS No:886498-10-8
MF:C8H15N3
MW:153.224801301956
CID:2951951
PubChem ID:4777638
Update Time:2025-05-23

(1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(1-丁基-1H-咪唑基-2-基)甲基]胺二盐酸盐
    • (1-Butyl-1H-imidazol-2-yl)methanamine
    • (1-butylimidazol-2-yl)methanamine
    • C-(1-Butyl-1H-imidazol-2-yl)-methylamine
    • C-(1-Butyl-1H-imidazol-2-yl)methylamine
    • 1-(1-butyl-1H-imidazol-2-yl)methanamine dihydrochloride
    • AKOS003593763
    • ALBB-015253
    • SCHEMBL949578
    • CS-0362767
    • 886498-10-8
    • C-(1-BUTYL-1H-IMIDAZOL-2-YL)-METHYLAMINE 2HCL
    • (1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride
    • MDL: MFCD06740621
    • Inchi: 1S/C8H15N3/c1-2-3-5-11-6-4-10-8(11)7-9/h4,6H,2-3,5,7,9H2,1H3
    • InChI Key: LXKDNTVSXMDYTF-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1CN)CCCC

Computed Properties

  • Exact Mass: 153.126597491Da
  • Monoisotopic Mass: 153.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 286.3±23.0 °C at 760 mmHg
  • Flash Point: 126.9±22.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride Security Information

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Additional information on (1-Butyl-1H-imidazol-2-yl)methylamine dihydrochloride

The Compound CAS No 886498-10-8: (1-Butyl-1H-imidazol-2-yl)methylamine Dihydrochloride

The compound with CAS No 886498-10-8, known as (1-butyl-1H-imidazol-2-yl)methylamine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is a derivative of imidazole, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The presence of the butyl group attached to the imidazole ring introduces unique properties that make this compound versatile for various applications.

Imidazole derivatives have been extensively studied due to their ability to form stable complexes with metal ions, making them valuable in coordination chemistry and catalysis. The methylamine group in this compound further enhances its reactivity and functionalization potential. The dihydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for solubility and stability in aqueous solutions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (1-butyl-1H-imidazol-2-yl)methylamine dihydrochloride. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only improve yield but also ensure the purity of the final product, which is critical for its application in sensitive areas such as drug discovery.

In the pharmaceutical industry, imidazole derivatives are known for their biological activities. Studies have shown that (1-butyl-1H-imidazol-2-yl)methylamine dihydrochloride exhibits potential as a lead compound in anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a promising candidate for further preclinical studies.

Beyond pharmacology, this compound has found applications in materials science. Its coordination properties make it an excellent ligand for metal complexes used in catalysis and sensing technologies. For instance, recent research highlights its role in enhancing the efficiency of transition metal catalysts in organic transformations.

The structural versatility of (1-butyl-1H-imidazol-2-yl)methylamine dihydrochloride also extends to its use in polymer chemistry. By incorporating this compound into polymer networks, scientists have developed advanced materials with tailored mechanical and electronic properties. These materials hold potential for applications in flexible electronics and biodegradable polymers.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles. Researchers are exploring ways to minimize waste and energy consumption during its production, ensuring sustainability without compromising on quality or performance.

In conclusion, (1-butyl-1H-imidazol-2-yl)methylamine dihydrochloride (CAS No 886498-10-8) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations.

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